Cas no 1521577-26-3 (1-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1521577-26-3
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 5772806
• PubChem ID: 165966037
• Update Time: 2023-12-26

1-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-tert-butylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1806293
• 1521577-26-3
• 1-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C16H25N/c1-14(2,3)12-6-8-13(9-7-12)16(11-17)10-15(16,4)5/h6-9H,10-11,17H2,1-5H3
• InChI Key： CMXORMUCRFEGLD-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(C(C)(C)C)=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų